Cas no 728919-14-0 (4-4-Ttrifluoromethoxy)phenylaniline)

• Product Name: 4-4-Ttrifluoromethoxy)phenylaniline
• CAS No: 728919-14-0
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• MDL: MFCD04117420
• CID: 890668
• PubChem ID: 2760727
• Update Time: 2025-04-19

4-4-Ttrifluoromethoxy)phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4'-TRIFLUOROMETHOXY-BIPHENYL-4-YLAMINE
• 4-[4-(trifluoromethoxy)phenyl]aniline
• 4'-TRIFLUOROMETHOXYBIPHENYL-4-YLAMINE
• 4'-(trifluoromethoxy)biphenyl-4-amine
• 4-[4-Ttrifluoromethoxy)phenyl]aniline
• 4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-AMINE
• MFCD04117420
• 4-amino-4'-(trifluoromethoxy)biphenyl
• 4-[4-(trifluoromethyloxy)phenyl]aniline
• AKOS005820957
• 4-(Trifluoromethoxy)-4'-amino-1,1'-biphenyl
• DTXSID40375325
• 728919-14-0
• 2-(2-amino-4-oxo-1,3-thiazol-5-yl)aceticacid
• BS-29326
• SCHEMBL1242144
• A837662
• 4-4-Ttrifluoromethoxy)phenylaniline

• MDL： MFCD04117420
• Inchi： 1S/C13H10F3NO/c14-13(15,16)18-12-7-3-10(4-8-12)9-1-5-11(17)6-2-9/h1-8H,17H2
• InChI Key： DAISNZDCSZJLRW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 253.07100
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.41560